![molecular formula C5H10ClNO B569429 (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride CAS No. 601515-79-1](/img/structure/B569429.png)
(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride
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Overview
Description
“(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride” is a chemical compound with a bicyclic structure . It is a derivative of 2,5-diazabicyclo[2.2.1]heptane .
Synthesis Analysis
The synthesis of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives involves an epimerization–lactamization cascade reaction . This process uses functionalized (2S,4R)-4-aminoproline methyl esters . These esters undergo 2-epimerization under basic conditions, followed by an intramolecular aminolysis of the (2R)-epimer to form the bridged lactam intermediates . Key factors identified for this cascade reaction include the electron-withdrawal N-protective group in the substrates and a strong base as the promoter .Molecular Structure Analysis
The molecular structure of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives is a bicyclic structure . The structure includes a seven-membered ring and a three-membered ring .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives include epimerization and lactamization . Epimerization is a process that involves the conversion of one stereoisomer to another . Lactamization is a process that involves the formation of a lactam, a cyclic amide .Physical And Chemical Properties Analysis
The physical and chemical properties of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives include a molecular weight of 98.146 Da . The compound has a density of 1.0±0.1 g/cm3 and a boiling point of 175.4±8.0 °C at 760 mmHg .Scientific Research Applications
Synthesis and Nuclear Magnetic Resonance Investigation : The N-benzoyl derivatives of 2-oxa-5-azabicyclo[2.2.1]heptane and related compounds have been synthesized from hydroxy-L-proline, with their NMR spectra analyzed, providing insights into their structural properties and potential applications in molecular design (Portoghese & Turcotte, 1971).
Platform for Functional Diversity : This compound serves as a versatile platform for synthesizing analogues of γ-Amino butyric acid (GABA) and FDA-approved drugs like baclofen and pregabalin. This has implications for developing new pharmaceutical compounds (Garsi et al., 2022).
Absolute Configuration Studies : Studies on the absolute configuration of 3-Substituted 1-Azabicyclo[2.2.1]heptanes, which are closely related to the compound , provide valuable data for stereoselective synthesis, a key aspect in drug development (Boelsterli et al., 1992).
Improved Synthesis Techniques : Research has led to improved and efficient methods for synthesizing variants of 2-oxa-5-azabicyclo[2.2.1]heptane, which is crucial for scaling up production for industrial applications (Zhang et al., 2014).
Structural Characterization in Related Compounds : The structural characterization of 7-azabicyclo[2.2.1]heptane as its hydrochloride salt, a similar compound, provides insights into the structural aspects of related bicyclic compounds, which is essential for understanding their chemical behavior (Britvin & Rumyantsev, 2017).
Synthesis of Bridged Bicyclic Morpholine Amino Acids : This compound has been used in the synthesis of novel morpholine amino acids, indicating its utility in creating structurally novel compounds for medicinal chemistry (Kou et al., 2017).
Proteasome Regulator Marizomib : Studies on marizomib, a derivative of a similar compound, have shown prolonged inhibition and cytotoxicity compared to its analogs, emphasizing its potential in cancer therapy (Obaidat et al., 2011).
Anti-Tumor Agents : Derivatives of 4-oxa-1-azabicyclo[3.2.0]heptan-7-one, a related compound, have shown promising antitumor activity, highlighting the potential of these bicyclic compounds in cancer research (Singh & Micetich, 2003).
Mechanism of Action
Mode of Action
The mode of action of (1R,4R)-2-Oxa-5-azabicyclo[22It is synthesized via an epimerization–lactamization cascade reaction of functionalized (2s,4r)-4-aminoproline methyl esters
Biochemical Pathways
Its synthesis involves an epimerization–lactamization cascade reaction , which may suggest potential interactions with biochemical pathways involving similar reactions.
Action Environment
The influence of environmental factors on the action, efficacy, and stability of (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride is currently unknown
properties
IUPAC Name |
(1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO.ClH/c1-4-3-7-5(1)2-6-4;/h4-6H,1-3H2;1H/t4-,5-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFOKPFPITUUCJX-TYSVMGFPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CNC1CO2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2CN[C@H]1CO2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.59 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
601515-79-1 |
Source
|
Record name | (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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